Cas no 172349-10-9 (5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride)

• Product Name: 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride
• CAS No: 172349-10-9
• MF: C₆H₇ClN₂S
• MW: 174.651178598404
• MDL: MFCD06658320
• CID: 905639
• PubChem ID: 21866520
• Update Time: 2025-08-03

5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride
• 5-(aminomethyl)-2-Thiophenecarbonitrile hydrochloride
• 5-AMINOMETHYL-THIOPHENE-2-CARBONITRILE HYDROCHLORIDE,
• 5-AMINOMETHYL-THIOPHENE-2-CARBONITRILE
• 2-Thiophenecarbonitrile, 5-(aMinoMethyl)-, Monohydrochloride
• 2-Thiophenecarbonitrile, 5-(aminomethyl)-, hydrochloride (1:1)
• 5-Aminomethyl-thiophene-2-carbonitrile hydrochloride
• DB-064848
• EN300-234985
• F2147-0916
• 5-(aminomethyl)thiophene-2-carbonitrilehydrochloride
• SCHEMBL589082
• 5-(Aminomethyl)thiophene-2-carbonitrile--hydrogen chloride (1/1)
• DTXSID30619088
• AKOS016000931
• AS-44511
• MFCD06658320
• Z1198169449
• 5-(aminomethyl)thiophene-2-carbonitrile;hydrochloride
• 5-(aminomethyl)-2-thiophenecarbonitrile hydrochloride, AldrichCPR
• 172349-10-9
• A811407
• AB1094
• SB34234
• 5-(AMINOMETHYL)THIOPHENE-2-CARBONITRILE HCL

• MDL： MFCD06658320
• Inchi： 1S/C6H6N2S.ClH/c7-3-5-1-2-6(4-8)9-5;/h1-2H,3,7H2;1H
• InChI Key： ORXSASOZUVSWPV-UHFFFAOYSA-N
• SMILES： Cl.S1C(C#N)=CC=C1CN

Computed Properties

• Exact Mass: 174.00200
• Monoisotopic Mass: 174.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78A^2

Experimental Properties

• Boiling Point: 301 ℃ at 760 mmHg
• Flash Point: 301 °C at 760 mmHg
• PSA: 78.05000
• LogP: 2.58078

5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride

5-(Aminomethyl)thiophene-2-carbonitrile Hydrochloride: A Comprehensive Overview

The compound with CAS No. 172349-10-9, commonly referred to as 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring, an aminomethyl group, and a cyano group. The presence of these functional groups imparts versatile reactivity and opens up numerous possibilities for its application in various scientific domains.

5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is synthesized through a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Its structure has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, which have provided insights into its molecular geometry and electronic properties.

The thiophene ring in 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride is a key feature that contributes to its aromaticity and stability. Thiophenes are known for their ability to participate in π-π interactions, making them valuable in the design of functional materials. The aminomethyl group introduces nucleophilic character to the molecule, enabling it to act as a building block in various coupling reactions. Additionally, the cyano group imparts electron-withdrawing properties, which can modulate the electronic behavior of the molecule and enhance its reactivity in specific chemical transformations.

Recent studies have highlighted the potential of 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride in drug discovery. Its structural features make it an attractive candidate for the development of bioactive molecules targeting various therapeutic areas. For instance, researchers have explored its role as a precursor for the synthesis of kinase inhibitors, which are critical in anticancer therapy. The ability to modify the molecule's functional groups allows for fine-tuning of its pharmacokinetic properties, such as solubility and bioavailability.

In the realm of materials science, 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride has been investigated for its potential in constructing advanced materials with tailored electronic properties. Its thiophene core can serve as a building block for π-conjugated systems, which are essential components in organic electronics. Recent research has demonstrated its utility in the synthesis of conducting polymers and semiconducting materials, which hold promise for applications in flexible electronics and optoelectronic devices.

The versatility of 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride extends to its role as an intermediate in organic synthesis. Its functional groups provide multiple points of reactivity, enabling the construction of complex molecular architectures. For example, the cyano group can be converted into other functionalities such as carboxylic acids or esters through simple chemical transformations. Similarly, the aminomethyl group can undergo alkylation or acylation reactions to introduce additional complexity into the molecule.

From an environmental standpoint, 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride exhibits favorable biodegradation characteristics under controlled conditions. This makes it an eco-friendly choice for applications where sustainability is a priority. Researchers have also explored its potential as a precursor for biodegradable polymers, which could find use in packaging materials and agricultural films.

In conclusion, 5-(Aminomethyl)thiophene-2-carbonitrile hydrochloride (CAS No. 172349-10-9) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new facets of this compound's chemistry and functionality, it is poised to play an increasingly significant role in shaping future innovations.